Cas no 1006460-78-1 (3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole)

3-Nitro-1-(pentafluorophenyl)methyl-1H-pyrazole is a fluorinated pyrazole derivative characterized by its unique structural features, including a pentafluorophenylmethyl group and a nitro substituent. This compound exhibits high thermal and chemical stability due to the electron-withdrawing effects of the pentafluorophenyl moiety, making it suitable for applications in agrochemical and pharmaceutical synthesis. The nitro group enhances reactivity in nucleophilic substitution and reduction reactions, enabling versatile functionalization. Its strong electron-deficient nature also facilitates use as an intermediate in cross-coupling reactions or as a ligand precursor in coordination chemistry. The compound's fluorinated aromatic system contributes to improved lipophilicity and metabolic resistance, which may be advantageous in bioactive molecule design.

3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole structure

1006460-78-1 structure

Product Name:3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole

CAS No:1006460-78-1

MF:C₁₀H₄F₅N₃O₂

MW:293.14967918396

MDL:MFCD05861662

CID:3059715

PubChem ID:19621422

Update Time:2025-07-02

3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-1-pentafluorophenylmethyl-1H-pyrazole
- 3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole
- 1006460-78-1
- 3-nitro-1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazole
- AKOS015922184
- 3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole
- 3-NITRO-1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOLE
- EN300-230049
- STK349927
- AKOS000311392
- BBL040146
- CS-0270816
- 3-nitro-1-(pentafluorobenzyl)-1H-pyrazole
- 3-Nitro-1-((perfluorophenyl)methyl)-1H-pyrazole
- MDL： MFCD05861662
- Inchi： 1S/C10H4F5N3O2/c11-6-4(7(12)9(14)10(15)8(6)13)3-17-2-1-5(16-17)18(19)20/h1-2H,3H2
- InChI Key： UOZNBGLKWYUZCM-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1CN1C=CC([N+](=O)[O-])=N1)F)F)F)F

Computed Properties

Exact Mass: 293.02236719Da
Monoisotopic Mass: 293.02236719Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 63.6Å²

3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole Pricemore >>

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Enamine	EN300-230049-1.0g	3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole	1006460-78-1	95%	1.0g	$278.0	2024-06-20
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